2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]sulfanyl-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H17N5OS2/c1-11-8-12(2)21(20-11)14-5-6-16(19-18-14)24-10-15(22)17-9-13-4-3-7-23-13/h3-8H,9-10H2,1-2H3,(H,17,22)
• InChI Key: IJDOQFORKNVMHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)SCC(=O)NCC3=CC=CS3)C
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol

Description

2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C16H17N5OS2 and its molecular weight is 359.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Antitumor and Antioxidant Evaluation

Compounds derived from similar chemical structures have been synthesized and evaluated for their antitumor and antioxidant activities. For instance, derivatives of N-substituted-2-amino-1,3,4-thiadiazoles exhibited promising antitumor and antioxidant properties, highlighting the potential therapeutic applications of these compounds (Hamama, Gouda, Badr, & Zoorob, 2013).

Molecular Docking and Antimicrobial Activity

Novel pyridine and fused pyridine derivatives, including structures similar to the query compound, have been prepared and subjected to in silico molecular docking screenings towards specific proteins. These compounds also demonstrated antimicrobial and antioxidant activity, suggesting a multifaceted potential in drug development (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Antimicrobial and Insecticidal Activities

Derivatives incorporating a thiadiazole moiety have been synthesized and assessed for their antimicrobial and insecticidal properties. These studies underscore the chemical scaffold's versatility in generating bioactive compounds for potential agricultural applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Chemical Diversity and Synthesis Strategies

Structural Diversity via Synthesis

Research has focused on generating a structurally diverse library of compounds through alkylation and ring closure reactions, starting from ketonic Mannich bases. This approach underscores the chemical versatility and the potential for discovering new bioactive compounds through synthetic modifications (Roman, 2013).

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of coordination complexes derived from pyrazole-acetamide derivatives have been explored. These studies not only contribute to the field of coordination chemistry but also reveal significant antioxidant activity, indicating potential applications in oxidative stress-related conditions (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).